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Compound of Interest

Compound Name: D-Xylaric Acid

Cat. No.: B15206827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of D-Xylaric acid, also known by its
synonym xylosaccharic acid. This document details its chemical identity, synthesis protocols,
and relevant metabolic pathways, presenting quantitative data in a clear, tabular format. The
guide also includes detailed experimental methodologies and visual diagrams to elucidate key
processes.

Chemical Identity and Synonyms

D-Xylaric acid is a sugar acid that belongs to the class of aldaric acids. Its chemical structure
and properties are well-defined.

Synonyms:
» Xxylosaccharic acid

ribarsaure

m-Xylarate

(2R,4S)-2,3,4-trihydroxypentanedioic acid (IUPAC name)[1]

DXL[1]
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Chemical Properties:

Property Value Reference
Molecular Formula C5H807 [1]
Molecular Weight 180.11 g/mol [1]
IUPAC Name (2R49)-2.3.4- [1]

trihydroxypentanedioic acid

Synthesis of D-Xylaric Acid

The production of D-Xylaric acid can be achieved through various chemical and biological
methods. The two primary chemical synthesis routes are nitric acid oxidation of D-xylose and
oxidative degradation of 5-ketogluconic acid.

Nitric Acid Oxidation of D-Xylose

This method involves the direct oxidation of D-xylose using nitric acid. While a common method
for producing aldaric acids, the yield for D-Xylaric acid is often limited due to side reactions.[2]

[3]
Experimental Protocol:

A detailed, improved method for the nitric acid oxidation of D-xylose has been described, which
addresses the difficulties in isolating the aldaric acid from the nitric acid.[4][5] A computer-
controlled process can be employed to manage the reaction parameters.[6]

» Reaction Setup: A solution of D-xylose is prepared. The reaction is carried out in a closed
reactor where oxygen can be introduced as a co-oxidant with nitric acid.[6]

o Oxidation: Nitric acid is added to the D-xylose solution. The reaction temperature is
maintained at a moderate level, typically between 20°C and 45°C.[6] Oxygen is introduced
as needed to sustain the reaction.[6]

» Control: The addition of reactants and the reaction temperature are carefully controlled, often
with the aid of a computer, to prevent rapid temperature increases and the excessive
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production of nitrogen oxides.[3][6]

« |solation: Post-reaction, the removal of nitric acid is a critical step. This can be achieved
through evaporation under reduced pressure or by diffusion dialysis.[3]

 Purification: The crude product is then purified to yield D-Xylaric acid.

Quantitative Data:

Synthesis Method Starting Material Yield Reference
Nitric Acid Oxidation D-xylose Less than 45% [2]
Oxidative Alkaline ) ) 51.4% (molar yield of

) 5-ketogluconic acid ]
Degradation sodium xylarate)

Oxidative Alkaline Degradation of 5-Ketogluconic Acid

This process presents an alternative route to D-Xylaric acid with a potentially higher yield.[2]
Experimental Protocol:[2]

o Reaction Mixture Preparation: A solution or suspension of a 5-ketogluconic acid salt is
prepared in water, typically at a concentration of 50 to 500 g/L, in a reactor equipped with
stirring, aeration, and temperature control.

e pH Adjustment: A base is added to the mixture to maintain a pH above 12.5 throughout the
reaction.

o Oxidative Degradation: The reaction is carried out by bubbling finely divided oxygen or an
oxygen-containing gas through the alkaline solution. The temperature is preferably
maintained between 40°C and 50°C.

e Product Formation: The degradation of one mole of 5-ketogluconic acid yields one mole of
xylaric acid and one mole of formic acid.

 Intermediate Isolation: The resulting sodium xylarate can be used as a calcium-chelating
agent. For purification, calcium xylarate can be precipitated by adding a calcium salt, as it
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has very low solubility in water.

o Final Product Release: The xylaric acid is then released from its calcium salt by treatment
with an acid like oxalic acid or sulfuric acid.

Metabolic Pathway of D-Xylose

While a specific signaling pathway involving D-Xylaric acid has not been prominently identified
in the literature, the metabolic pathway of D-xylose in some microorganisms provides a
relevant biological context. In certain bacteria, D-xylose is catabolized through an oxidative
pathway where D-xylonic acid is a key intermediate.[7] This pathway is a logical workflow that
can be visualized.

D-xylose Spontaneous or
dehydrogenase D-Xylono-1,4-lactone D-xylono-1,4-lactonase D-Xylonic Acid Further Catabolism

Click to download full resolution via product page

D-Xylose Oxidative Metabolic Pathway

This pathway illustrates the enzymatic conversion of D-xylose to D-xylonic acid, a precursor
that shares structural similarities with D-Xylaric acid.

Application in Polymer Synthesis

D-Xylaric acid is a valuable monomer for the synthesis of polyhydroxypolyamides (PHPAS),
also known as "hydroxylated nylons."[4][5] These polymers are produced through the
condensation polymerization of an esterified aldaric acid with a diamine.[4][5]

Experimental Protocol for Polyhydroxypolyamide Synthesis:

While a highly detailed, step-by-step protocol was not available in the initial search results, the
general procedure can be outlined as follows based on the description of the condensation
polymerization.[4][8]

o Monomer Preparation: D-Xylaric acid is first esterified.
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» Polymerization: The esterified D-Xylaric acid is then reacted with a chosen primary diamine
in a suitable solvent, such as methanol.[8]

e Condensation Reaction: The mixture undergoes condensation polymerization to form the
polyhydroxypolyamide.

o Post-production Treatment: The resulting polymer may be subjected to further treatments to
increase its size and modify its properties.[4][5]

This guide provides a foundational understanding of D-Xylaric acid for researchers and
professionals. The provided protocols and data serve as a starting point for further investigation
and application in various fields of chemical and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-Xylaric Acid | C5H807 | CID 1549304 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. US5731467A - Process for the manufacture of xylaric acid and uses thereof - Google
Patents [patents.google.com]

¢ 3. mdpi.com [mdpi.com]

e 4."XYLARIC ACID, D-ARABINARIC ACID (D-LYXARIC ACID), L-ARABINARIC ACID (L" by
Michael Raymond Hinton [scholarworks.umt.edu]

e 5. XYLARIC ACID, D-ARABINARIC ACID (D-LYXARIC ACID), L-ARABINARIC ACID (L-
LYXARIC ACID), AND RIBARIC ACID-1,4-LACTONE; SYNTHESIS AND ISOLATION —
SYNTHESIS OF POLYHYDROXYPOLYAMIDES THEREFROM | Semantic Scholar
[semanticscholar.org]

e 6. US9162959B2 - Method of oxidation using nitric acid - Google Patents
[patents.google.com]

e 7. Metabolic engineering for microbial production of sugar acids - PMC
[pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15206827?utm_src=pdf-body
https://www.researchgate.net/publication/230485176_Synthetic_polyhydroxypolyamides_from_galactaric_xylaric_D-glucaric_and_D-mannaric_acids_and_alkylenediamine_monomers_-_Some_comparisons
https://scholarworks.umt.edu/etd/1202/
https://www.semanticscholar.org/paper/XYLARIC-ACID%2C-D%E2%80%93ARABINARIC-ACID-(D-LYXARIC-ACID)%2C-%E2%80%93-Hinton/7bb5ff4ac6281e32e9feb6346a7e378fc7ee2c23
https://www.benchchem.com/product/b15206827?utm_src=pdf-body
https://www.benchchem.com/product/b15206827?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/D-Xylaric-Acid
https://patents.google.com/patent/US5731467A/en
https://patents.google.com/patent/US5731467A/en
https://www.mdpi.com/1422-0067/20/15/3660
https://scholarworks.umt.edu/etd/1202/
https://scholarworks.umt.edu/etd/1202/
https://www.semanticscholar.org/paper/XYLARIC-ACID%2C-D%E2%80%93ARABINARIC-ACID-(D-LYXARIC-ACID)%2C-%E2%80%93-Hinton/7bb5ff4ac6281e32e9feb6346a7e378fc7ee2c23
https://www.semanticscholar.org/paper/XYLARIC-ACID%2C-D%E2%80%93ARABINARIC-ACID-(D-LYXARIC-ACID)%2C-%E2%80%93-Hinton/7bb5ff4ac6281e32e9feb6346a7e378fc7ee2c23
https://www.semanticscholar.org/paper/XYLARIC-ACID%2C-D%E2%80%93ARABINARIC-ACID-(D-LYXARIC-ACID)%2C-%E2%80%93-Hinton/7bb5ff4ac6281e32e9feb6346a7e378fc7ee2c23
https://www.semanticscholar.org/paper/XYLARIC-ACID%2C-D%E2%80%93ARABINARIC-ACID-(D-LYXARIC-ACID)%2C-%E2%80%93-Hinton/7bb5ff4ac6281e32e9feb6346a7e378fc7ee2c23
https://patents.google.com/patent/US9162959B2/en
https://patents.google.com/patent/US9162959B2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC12076931/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12076931/
https://www.researchgate.net/publication/230485176_Synthetic_polyhydroxypolyamides_from_galactaric_xylaric_D-glucaric_and_D-mannaric_acids_and_alkylenediamine_monomers_-_Some_comparisons
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15206827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to D-Xylaric Acid and its
Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15206827#synonyms-for-d-xylaric-acid-like-
xylosaccharic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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